Cas no 946758-35-6 (1-{4-[4-(3-Piperidinylmethoxy)phenyl]-1-piperazinyl}-1-ethanone)

• Product Name: 1-{4-[4-(3-Piperidinylmethoxy)phenyl]-1-piperazinyl}-1-ethanone
• CAS No: 946758-35-6
• MF: C₁₈H₂₇N₃O₂
• MW: 317.425884485245
• CID: 1077643
• PubChem ID: 45075353
• Update Time: 2025-10-31

1-{4-[4-(3-Piperidinylmethoxy)phenyl]-1-piperazinyl}-1-ethanone Chemical and Physical Properties

Names and Identifiers

• 1-{4-[4-(3-Piperidinylmethoxy)phenyl]-1-piperazinyl}-1-ethanone
• 1-[4-[4-(piperidin-3-ylmethoxy)phenyl]piperazin-1-yl]ethanone
• 946758-35-6
• AKOS015854447
• 1-(4-(4-(Piperidin-3-ylmethoxy)phenyl)piperazin-1-yl)ethanone
• 1-{4-[4-(piperidin-3-ylmethoxy)phenyl]piperazin-1-yl}ethanone

• MDL： MFCD08688501
• Inchi： 1S/C18H27N3O2/c1-15(22)20-9-11-21(12-10-20)17-4-6-18(7-5-17)23-14-16-3-2-8-19-13-16/h4-7,16,19H,2-3,8-14H2,1H3
• InChI Key： BHWOTWUNJJOCQQ-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)N1CCN(C(C)=O)CC1)CC1CNCCC1

Computed Properties

• Exact Mass: 317.21032711g/mol
• Monoisotopic Mass: 317.21032711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 44.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 1-{4-[4-(3-Piperidinylmethoxy)phenyl]-1-piperazinyl}-1-ethanone

Introduction to 1-{4-[4-(3-Piperidinylmethoxy)phenyl]-1-piperazinyl}-1-ethanone (CAS No. 946758-35-6)

1-{4-[4-(3-Piperidinylmethoxy)phenyl]-1-piperazinyl}-1-ethanone, identified by its CAS number 946758-35-6, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its complex aromatic and heterocyclic structure, has garnered attention due to its potential pharmacological properties and its role in the development of novel therapeutic agents.

The structural framework of 1-{4-[4-(3-Piperidinylmethoxy)phenyl]-1-piperazinyl}-1-ethanone incorporates several key functional groups that contribute to its unique chemical and biological behavior. The presence of a piperazine moiety and a phenolic ether group within the molecule suggests possible interactions with biological targets such as enzymes and receptors, which are critical for drug discovery and development.

In recent years, there has been growing interest in the exploration of piperazine derivatives due to their diverse biological activities. Piperazine-based compounds have been widely studied for their potential applications in treating various diseases, including neurological disorders, infectious diseases, and cancer. The specific arrangement of atoms in 1-{4-[4-(3-Piperidinylmethoxy)phenyl]-1-piperazinyl}-1-ethanone may contribute to its ability to modulate these biological pathways effectively.

One of the most compelling aspects of this compound is its potential as a lead molecule in drug discovery. The combination of an aromatic ring system with a piperazine nitrogen atom provides a versatile scaffold for further chemical modifications. These modifications can be tailored to enhance specific pharmacological properties, such as binding affinity, selectivity, and metabolic stability. Such flexibility makes 1-{4-[4-(3-Piperidinylmethoxy)phenyl]-1-piperazinyl}-1-ethanone a valuable starting point for the synthesis of novel drug candidates.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of compounds like 1-{4-[4-(3-Piperidinylmethoxy)phenyl]-1-piperazinyl}-1-ethanone with greater accuracy. These tools allow for the virtual screening of large libraries of compounds to identify those with the highest potential for therapeutic efficacy. By leveraging these technologies, scientists can accelerate the drug discovery process and bring new treatments to market more quickly.

The synthesis of 1-{4-[4-(3-Piperidinylmethoxy)phenyl]-1-piperazinyl}-1-ethanone represents a significant achievement in organic chemistry. The multi-step synthetic route involves careful control of reaction conditions to ensure high yield and purity. Each step in the synthesis must be meticulously planned to avoid unwanted side products and to optimize the overall efficiency of the process. This level of precision is essential for producing compounds that are suitable for further biological evaluation.

In addition to its synthetic challenges, the characterization of 1-{4-[4-(3-Piperidinylmethoxy)phenyl]-1-piperazinyl}-1-ethanone requires advanced analytical techniques. Methods such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are employed to confirm the structure and purity of the compound. These techniques provide detailed information about the molecular structure, which is crucial for understanding its biological activity.

The pharmacological profile of 1-{4-[4-(3-Piperidinylmethoxy)phenyl]-1-piperazinyl}-1-ethanone is currently under investigation in several research laboratories. Preliminary studies suggest that this compound may exhibit inhibitory activity against certain enzymes and receptors involved in disease pathways. Further research is needed to fully elucidate its mechanism of action and to assess its potential therapeutic applications.

The development of new drugs is a complex process that involves multiple stages, from initial discovery to clinical trials. compounds like 1-{4-[4-(3-Piperidinylmethoxy)phenyl]-1-piperazinyl}-1-ethanone play a crucial role in this process by serving as lead molecules for further optimization. By identifying promising candidates early in the discovery phase, researchers can save time and resources while increasing the likelihood of developing successful therapies.

The impact of computational methods on drug discovery cannot be overstated. Tools such as molecular docking and virtual screening have revolutionized the way new drugs are developed by allowing researchers to predict how compounds will interact with biological targets before conducting expensive wet lab experiments. This approach has significantly reduced the time required to identify potential drug candidates.

The future prospects for 1-{4-[4-(3-Piperidinylmethoxy)phenyl]-1-piperazinyl}-1-ethanone are promising, given its unique structural features and potential pharmacological properties. As research continues, it is likely that new applications for this compound will be discovered, further solidifying its importance in pharmaceutical chemistry.